![molecular formula C16H16N2O4 B5557642 N-(4-ethoxyphenyl)-4-methyl-3-nitrobenzamide](/img/structure/B5557642.png)
N-(4-ethoxyphenyl)-4-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds, such as N-(4-ethoxyphenyl)-2-azetidinones, involves standard [2+2] ketene-imine cycloadditions, also known as the Staudinger reaction . The N-(p-ethoxyphenyl) group on β-lactams can be oxidatively removed by ceric ammonium nitrate in good yield .Chemical Reactions Analysis
The reactions of related compounds have been studied. For instance, N-(4-ethoxyphenyl)-2-azetidinones can be dearylated using ceric ammonium nitrate . The effects of solvent, molar equivalents of CAN, and different temperatures have been investigated .Scientific Research Applications
- Anticancer Properties : “CBMicro_009462” exhibits potential as an anticancer agent. Researchers have explored its effects on tumor cell growth inhibition and apoptosis induction .
- Anti-Inflammatory Activity : The compound may modulate inflammatory pathways, making it relevant for conditions involving inflammation .
- Microbiorobotics : “CBMicro_009462” could play a role in microbiorobot design. Its properties might enhance the functionality of tiny robotic systems for environmental monitoring, pollution control, and targeted interventions .
- Sensors : The compound’s unique properties could be harnessed for developing biosensors capable of detecting pollutants, pathogens, or specific molecules in water .
- In Situ Bioremediation : Researchers are investigating its potential for in situ bioremediation, where microorganisms break down contaminants directly at polluted sites .
- Metal Removal and Recovery : “CBMicro_009462” may aid in removing heavy metals from water sources and recovering valuable metals for recycling .
- Drug Discovery : The compound’s structure and properties make it an interesting candidate for drug development. Researchers are exploring its potential as a lead compound for novel medications .
- Target Identification : Investigating the molecular targets of “CBMicro_009462” can provide insights into its mechanism of action and potential therapeutic applications .
Biomedical Applications
Environmental Engineering
Water Quality and Remediation
Pharmaceutical Development
Chemical Biology
Materials Science
Google Scholar Micro(bio)robotics: design and applications | Journal of … - Springer Three promising applications of microbial … - RSC Publishing
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-3-22-14-8-6-13(7-9-14)17-16(19)12-5-4-11(2)15(10-12)18(20)21/h4-10H,3H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLCUKSIHWAZWHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxyphenyl)-4-methyl-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.